BENGHE Foundational & Exploratory

Check Availability & Pricing

2,6-Dichloropurine chemical properties and
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Dichloropurine

Cat. No.: B015474

An In-depth Technical Guide to 2,6-Dichloropurine: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dichloropurine is a halogenated derivative of purine, a fundamental heterocyclic aromatic
organic compound. It serves as a critical intermediate and building block in medicinal chemistry
and pharmaceutical development.[1][2][3][4] Its unique chemical structure, featuring two
reactive chlorine atoms at the 2 and 6 positions of the purine ring, allows for selective
modification and the synthesis of a wide array of biologically active molecules.[1][4][5] This
technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and applications of 2,6-Dichloropurine, with a focus on its role in drug discovery
and development. It is utilized in the synthesis of various antiviral and anticancer drugs,
including treatments for leukemia, and is also employed in biochemical research to study
nucleic acid metabolism.[4]

Chemical Structure and Identification

2,6-Dichloropurine consists of a pyrimidine ring fused to an imidazole ring, which is
characteristic of the purine scaffold. The chlorine atoms at positions C2 and C6 are the key
functional groups that dictate its reactivity.[1][5] The chlorine at the C6 position is generally
more reactive towards nucleophilic substitution than the chlorine at the C2 position.[6]
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Identifier Value

IUPAC Name 2,6-dichloro-7H-purine[7][8]

CAS Number 5451-40-1[1][7]

Molecular Formula CsH2CI2N4[1][9]

SMILES C1=NC2=C(N1)C(=NC(=N2)CI)CI[1][5][8]
InChi INChl=1S/C5H2CI2N4/c6-3-2-4(9-1-8-2)11-

5(7)10-3/h1H,(H,8,9,10,11)[1][3]

InChl Key RMFWVOLULURGJI-UHFFFAOYSA-N[1][3][7]

Physicochemical Properties

The physicochemical properties of 2,6-Dichloropurine are summarized in the table below. It
typically appears as a white to off-white or light yellow crystalline powder.[1][3][4] It is stable
under normal temperatures and pressures.[1]
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Property Value Source(s)
Molecular Weight 189.00 g/mol [41718191
_ _ 185-195 °C (with
Melting Point - [3]
decomposition)

~184°C to 186°C (with

iy [7]
decomposition)
179-184 °C [4]
- ) 405.4+27.0 °C at 760 mmHg
Boiling Point . [8]
(estimate)
310.62 °C (rough estimate) [3]
Density 1.8+0.1 g/cm3 (estimate) [8]
pKa 5.22 + 0.20 (Predicted) [1][3]
Solubility Sparingly soluble in water. [1]
Soluble in DMSO (Slightly), 8]

Methanol (Slightly).

Soluble in acetone and ethyl

acetate.

White to yellow crystalline
Appearance [1]
powder.

_ Amax: 275 nm (at pH 1), 280
UV Absorption [11[3]
nm (at pH 11)

Reactivity and Synthesis

The reactivity of 2,6-Dichloropurine is dominated by the two chlorine substituents, making it
an excellent substrate for nucleophilic aromatic substitution reactions. This property is
extensively exploited in the synthesis of various purine derivatives. The chlorine atom at the C6
position is more susceptible to nucleophilic attack than the one at the C2 position, allowing for
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selective functionalization.[6] This differential reactivity is fundamental to its utility in multi-step
organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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